Cas no 130689-16-6 (1(2H)-Naphthalenone,2-[(4-ethoxyphenyl)methylene]-3,4-dihydro-, (E)- (9CI))

• Product Name: 1(2H)-Naphthalenone,2-[(4-ethoxyphenyl)methylene]-3,4-dihydro-, (E)- (9CI)
• CAS No: 130689-16-6
• MF: C₁₉H₁₈O₂
• MW: 278.345025539398
• CID: 215990
• PubChem ID: 5702490
• Update Time: 2025-04-19

1(2H)-Naphthalenone,2-[(4-ethoxyphenyl)methylene]-3,4-dihydro-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Naphthalenone,2-[(4-ethoxyphenyl)methylene]-3,4-dihydro-, (E)- (9CI)
• 1(2H)-naphthalenone, 2-[(4-ethoxyphenyl)methylene]-3,4-dihydro-, (2E)-
• (2E)-2-[(4-ethoxyphenyl)methylidene]-3,4-dihydronaphthalen-1-one
• 1(2H)-Naphthalenone, 3,4-dihydro-2-((4-ethoxyphenyl)methylene)-, (E)-
• (E)-3,4-Dihydro-2-((4-ethoxyphenyl)methylene)-1(2H)-naphthalenone
• 2-(4-Ethoxybenzylidene)-3,4-dihydronaphthalen-1(2H)-one
• CHEMBL1988780
• AKOS001494351
• 2-[(4-ETHOXYPHENYL)METHYLENE]-3,4-DIHYDRO-1(2H)-NAPHTHALENONE
• SMR000528809
• MLS000756586
• NCGC00246777-01
• BRN 3615143
• NSC252172
• 130689-16-6
• (2E)-2-[(4-ethoxyphenyl)methylene]tetralin-1-one
• HMS562A18
• 148090-24-8
• (2E)-2-[(4-ethoxyphenyl)methylidene]-1,2,3,4-tetrahydronaphthalen-1-one
• NSC-252172

• Inchi： 1S/C19H18O2/c1-2-21-17-11-7-14(8-12-17)13-16-10-9-15-5-3-4-6-18(15)19(16)20/h3-8,11-13H,2,9-10H2,1H3/b16-13+
• InChI Key： DYGMQSSRLXYBCP-DTQAZKPQSA-N
• SMILES： O=C1C2C=CC=CC=2CC/C/1=C\C1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 278.13068
• Monoisotopic Mass: 278.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.154
• Boiling Point: 456.5°Cat760mmHg
• Flash Point: 204.7°C
• Refractive Index: 1.624

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins